Cas no 2172122-15-3 (tert-butyl 1-(2-aminoethyl)-7-azaspiro4.5decane-7-carboxylate)

• Product Name: tert-butyl 1-(2-aminoethyl)-7-azaspiro4.5decane-7-carboxylate
• CAS No: 2172122-15-3
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 5974224
• PubChem ID: 165527139
• Update Time: 2025-10-29

tert-butyl 1-(2-aminoethyl)-7-azaspiro4.5decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(2-aminoethyl)-7-azaspiro4.5decane-7-carboxylate
• tert-butyl 1-(2-aminoethyl)-7-azaspiro[4.5]decane-7-carboxylate
• 2172122-15-3
• EN300-1461691

• Inchi： 1S/C16H30N2O2/c1-15(2,3)20-14(19)18-11-5-9-16(12-18)8-4-6-13(16)7-10-17/h13H,4-12,17H2,1-3H3
• InChI Key： XHXIULAVJZOSTQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC2(C1)CCCC2CCN)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 1-(2-aminoethyl)-7-azaspiro4.5decane-7-carboxylate

Comprehensive Guide to tert-butyl 1-(2-aminoethyl)-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 2172122-15-3)

tert-butyl 1-(2-aminoethyl)-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 2172122-15-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of spirocyclic amines, which are increasingly gaining attention due to their unique structural properties and versatile applications in drug discovery. The presence of both tert-butyl and aminoethyl functional groups makes it a valuable intermediate for designing bioactive molecules.

The molecular structure of tert-butyl 1-(2-aminoethyl)-7-azaspiro[4.5]decane-7-carboxylate features a spiro[4.5]decane core, a motif known for its conformational rigidity and ability to enhance binding affinity in medicinal chemistry. Researchers often explore spirocyclic compounds like this one for their potential in targeting neurological disorders, inflammation, and metabolic diseases. The tert-butyl ester group provides stability, while the aminoethyl side chain offers reactivity for further derivatization.

In recent years, the demand for spirocyclic building blocks like CAS 2172122-15-3 has surged due to their role in developing novel therapeutics. Pharmaceutical companies and academic labs frequently search for high-purity spirocyclic intermediates to accelerate drug discovery programs. This compound’s unique scaffold aligns with current trends in fragment-based drug design and proteolysis-targeting chimeras (PROTACs), making it a sought-after reagent.

The synthesis of tert-butyl 1-(2-aminoethyl)-7-azaspiro[4.5]decane-7-carboxylate typically involves multi-step organic reactions, including cyclization and protection-deprotection strategies. Its CAS number 2172122-15-3 ensures precise identification in chemical databases, facilitating procurement and regulatory compliance. Researchers often inquire about scalable synthesis methods and custom modifications to tailor this compound for specific applications.

Beyond pharmaceuticals, CAS 2172122-15-3 finds utility in material science, particularly in designing functionalized polymers and ligands for catalysis. The azaspiro[4.5]decane framework contributes to thermal stability, a property highly valued in high-performance materials. With growing interest in sustainable chemistry, this compound’s potential in green synthesis routes is also under exploration.

For researchers sourcing tert-butyl 1-(2-aminoethyl)-7-azaspiro[4.5]decane-7-carboxylate, key considerations include purity (>98%), storage conditions, and supplier reliability. Analytical techniques like HPLC and NMR are critical for quality verification. Frequently asked questions (FAQs) revolve around solubility data, handling precautions, and compatibility with common reagents—topics essential for experimental success.

In summary, tert-butyl 1-(2-aminoethyl)-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 2172122-15-3) represents a cutting-edge tool for innovators in life sciences and materials engineering. Its structural complexity and functional diversity position it at the forefront of next-generation chemical research, addressing challenges from drug bioavailability to advanced material design.